Cas no 2138260-19-0 (1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol)

1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol structure
2138260-19-0 structure
Product Name:1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol
CAS No:2138260-19-0
MF:C12H20N4O
MW:236.313402175903
CID:6361938
PubChem ID:165488440
Update Time:2025-11-01

1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-766930
    • 1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol
    • 2138260-19-0
    • Inchi: 1S/C12H20N4O/c1-9(17)7-16(3)12-6-10-8-15(2)5-4-11(10)13-14-12/h6,9,17H,4-5,7-8H2,1-3H3
    • InChI Key: DGNSHGPVERSQLC-UHFFFAOYSA-N
    • SMILES: OC(C)CN(C)C1=CC2=C(CCN(C)C2)N=N1

Computed Properties

  • Exact Mass: 236.16371127g/mol
  • Monoisotopic Mass: 236.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 52.5Ų

1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol Pricemore >>

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Additional information on 1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol

Comprehensive Overview of 1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol (CAS No. 2138260-19-0)

The compound 1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol (CAS No. 2138260-19-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex heterocyclic framework, featuring a pyrido[4,3-c]pyridazine core, positions it as a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in therapeutic development.

One of the most frequently searched questions about this compound revolves around its synthetic routes and mechanism of action. The synthesis of 1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol typically involves multi-step organic reactions, including condensation and cyclization processes. Its propan-2-ol side chain further enhances its solubility, making it suitable for formulation studies. This attribute aligns with the growing demand for bioavailable small molecules in pharmaceutical research.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds due to their versatility in drug design. The pyridazine moiety in this molecule is particularly noteworthy, as it is often associated with kinase inhibition—a hot topic in oncology and inflammation research. Discussions on platforms like PubMed and ResearchGate frequently highlight the need for novel scaffolds to address drug resistance, and this compound’s unique structure offers a fresh avenue for exploration.

Another trending topic tied to CAS No. 2138260-19-0 is its potential role in central nervous system (CNS) disorders. The methylamino and hydroxypropyl functional groups suggest possible blood-brain barrier permeability, a critical factor for neuroactive compounds. Researchers are actively investigating whether this molecule could be repurposed for conditions like neurodegenerative diseases, where current treatments remain limited.

From an industrial perspective, scalability and process optimization for 1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol are key concerns. Patent filings and green chemistry initiatives emphasize the need for cost-effective synthesis with minimal environmental impact. This aligns with broader trends in sustainable pharmaceutical manufacturing, a subject dominating conferences like the ACS Green Chemistry Institute’s annual meetings.

Analytical characterization of this compound also attracts considerable interest. Techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are routinely employed to confirm its purity and structural integrity. These methods are frequently searched in conjunction with the compound’s CAS number, reflecting the importance of quality control in preclinical development.

In summary, 1-[methyl({6-methyl-5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-yl})amino]propan-2-ol represents a fascinating case study at the intersection of medicinal chemistry and drug discovery. Its structural complexity, combined with emerging applications in CNS therapeutics and kinase modulation, ensures its relevance in contemporary research. As scientific inquiries continue to evolve, this compound will likely remain a focal point for innovation in small-molecule pharmaceuticals.

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